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Compound of Interest

Compound Name: CAL-130

Cat. No.: B612117

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of CAL-130 in dimethyl sulfoxide (DMSO). CAL-130 is a potent and selective
dual inhibitor of phosphoinositide 3-kinase delta (PI3Kd) and gamma (PI3Ky). Accurate
preparation of stock solutions is critical for ensuring reproducible and reliable experimental
results in cell-based assays and other research applications. This guide outlines the necessary
materials, a step-by-step procedure for solubilization, and recommendations for storage to
maintain the integrity and activity of the compound.

Introduction

CAL-130 is a small molecule inhibitor that selectively targets the p110d and p110y isoforms of
phosphoinositide 3-kinase (PI3K). These isoforms are predominantly expressed in
hematopoietic cells and play crucial roles in immune cell signaling, proliferation, and survival.
The PIBK/AKT/mTOR signaling pathway is a central regulator of numerous cellular processes,
and its dysregulation is implicated in various diseases, including cancers and inflammatory
disorders. The ability of CAL-130 to dually inhibit PI3Kd and PI3Ky makes it a valuable tool for
investigating the roles of these specific isoforms and for potential therapeutic development. To
facilitate its use in research, a standardized protocol for the preparation of a stable,
concentrated stock solution in DMSO is essential.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b612117?utm_src=pdf-interest
https://www.benchchem.com/product/b612117?utm_src=pdf-body
https://www.benchchem.com/product/b612117?utm_src=pdf-body
https://www.benchchem.com/product/b612117?utm_src=pdf-body
https://www.benchchem.com/product/b612117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Data Presentation

The following table summarizes the key quantitative data for CAL-130.

Property Value

Molecular Weight 426.47 g/mol

Chemical Formula C23H22NsO

Primary Solvent Dimethyl Sulfoxide (DMSO)

10 mM (Higher concentrations may be
Recommended Stock Conc.

achievable)
Powder Storage -20°C (For up to 3 years)
Stock Solution Storage -20°C (Short-term) or -80°C (Long-term)

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of CAL-130 in DMSO.
Materials:

e CAL-130 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

» Sterile, amber or opaque microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

o Pipettors and sterile, filtered pipette tips

Procedure:
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e Equilibrate CAL-130 Powder: Before opening, allow the vial of CAL-130 powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
moisture onto the powder, which can affect its stability and weighing accuracy.

e Weighing CAL-130:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of CAL-130 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.265 mg of CAL-130.

= Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 426.47 g/mol

Desired Volume (V) =1 mL=0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 426.47 g/mol x 0.001 L = 0.0042647 g = 4.265
mg

e Adding DMSO:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
CAL-130 powder. To prepare a 10 mM solution with 4.265 mg of CAL-130, add 1 mL of
DMSO.

e Solubilization:
o Tightly cap the tube.
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has completely dissolved and
the solution is clear. If necessary, brief sonication in a water bath can aid in dissolving the
compound.
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 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock
solution into smaller, single-use volumes in sterile, amber or opaque microcentrifuge
tubes.

o For short-term storage (up to 1-2 weeks), aliquots can be stored at -20°C.
o For long-term storage (months to years), it is recommended to store the aliquots at -80°C.

o Properly label all aliquots with the compound name, concentration, date of preparation,
and solvent.

Note on Solution Stability: While CAL-130 powder is stable for extended periods when stored
correctly, the long-term stability of the DMSO stock solution has not been extensively reported.
It is best practice to prepare fresh stock solutions every few months or to perform quality
control checks on older stocks if there are concerns about their efficacy.

Mandatory Visualizations
CAL-130 Experimental Workflow
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 To cite this document: BenchChem. [Preparation of CAL-130 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612117#how-to-prepare-cal-130-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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